Cas no 28606-01-1 (1H-Indoledisulfonicacid, 2-(1,3-dihydro-3-oxosulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-,potassium salt (1:3))

• Product Name: 1H-Indoledisulfonicacid, 2-(1,3-dihydro-3-oxosulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-,potassium salt (1:3)
• CAS No: 28606-01-1
• MF: C₁₆H₇K₃N₂O₁₁S₃
• MW: 616.723483324051
• CID: 267934
• PubChem ID: 105482
• Update Time: 2025-04-19

1H-Indoledisulfonicacid, 2-(1,3-dihydro-3-oxosulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-,potassium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 1H-Indoledisulfonicacid, 2-(1,3-dihydro-3-oxosulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-,potassium salt (1:3)
• Indigotrisulfonate potassium salt
• tripotassium 3,3'-dioxo-[DELTA2,2'-biindoline]trisulphonate
• 5ZZA8N0ABT
• 28606-01-1
• TRIPOTASSIUM 3-OXO-2-(3-OXO-5-SULFONATO-1H-INDOL-2-YLIDENE)-1H-INDOLE-5,7-DISULFONATE
• UNII-5ZZA8N0ABT
• Potassium 3,3'-dioxo-[2,2'-biindolinylidene]-5,5',7-trisulfonate
• D91103
• FT-0641133
• Tripotassium 3,3'-dioxo-(:2,2'-biindoline)trisulphonate
• EINECS 249-102-9
• Potassium indigotrisulfonate
• 5,5',7-Indigotrisulfonic acid tripotassium salt
• 5,5',7-TRISULFOINDIGO
• Q27263122
• Tripotassium 3-oxo-2-(3-oxo-5-sulfonato-1,3-dihydro-2H-indol-2-ylidene)-2,3-dihydro-1H-indole-5,7-disulfonate
• Indigo-5,5',7-trisulfonic acid tripotassium salt
• Tripotassium indigo-5,5',7'-trisulfonate
• DTXSID10951271
• 5,5,7-Indigotrisulfonic acid tripotassium salt
• MFCD00013160
• Indigotrisulfonic acid tripotassium salt
• 1H-Indole-5,7-disulfonic acid, 2-(1,3-dihydro-3-oxo-5-sulfo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, tripotassium salt
• Tripotassium indigo-5,5',7-trisulfonate
• Indigotrisulfonic Acid Potassium Salt
• Potassium indigotrisulfonate, ozone-scavenging reagent
• I0220
• 67627-18-3
• tri-Potassium indigo-5,5',7-trisulfonate
• tripotassium;3-hydroxy-2-(3-oxo-5-sulfonatoindol-2-yl)-1H-indole-5,7-disulfonate
• tripotassium;3-hydroxy-2-(3-oxo-5-sulfonatoindol-2-yl)-1H-indole-5, 7-disulfonate

• Inchi： 1S/C16H10N2O11S3.3K/c19-15-8-3-6(30(21,22)23)1-2-10(8)17-13(15)14-16(20)9-4-7(31(24,25)26)5-11(12(9)18-14)32(27,28)29;;;/h1-5,18,20H,(H,21,22,23)(H,24,25,26)(H,27,28,29);;;/q;3*+1/p-3
• InChI Key： BANKRXMWIUVRAN-UHFFFAOYSA-K
• SMILES： [K+].[K+].[K+].S(C1=CC(=CC2C(=C(C3C(C4C=C(C=CC=4N=3)S(=O)(=O)[O-])=O)NC=21)O)S(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 615.8123170g/mol
• Monoisotopic Mass: 615.8123170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 1110
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 262Ų